Cas no 169331-80-0 (Diindeno[1,2,3,4-defg:1',2',3',4'-mnop]chrysene)

• Product Name: Diindeno[1,2,3,4-defg:1',2',3',4'-mnop]chrysene
• CAS No: 169331-80-0
• MF: C₂₆H₁₂
• MW: 324.37348651886
• CID: 170673
• PubChem ID: 11186388
• Update Time: 2025-04-19

Diindeno[1,2,3,4-defg:1',2',3',4'-mnop]chrysene Chemical and Physical Properties

Names and Identifiers

• Diindeno[1,2,3,4-defg:1',2',3',4'-mnop]chrysene
• Mesonaphthobifluorene
• DTXSID70458135
• 169331-80-0

• Inchi： 1S/C26H12/c1-5-13-14-6-2-11-19-20-12-4-8-16-15-7-3-10-18-17(9-1)21(13)25(22(14)19)26(23(15)18)24(16)20/h1-12H
• InChI Key： OUWFOTSXASFGQD-UHFFFAOYSA-N
• SMILES： C12C3C4=CC=CC=3C3=CC=CC(=C5C=CC=C6C7C=CC=C4C=7C1=C65)C=23

Computed Properties

• Exact Mass: 324.09396
• Monoisotopic Mass: 324.093900383g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 26
• Rotatable Bond Count: 0
• Complexity: 516
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.4
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0